863238-73-7(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole),1-T

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Properties

Names and Identifiers

- 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-trityl-1H-pyrazole
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tritylpyrazole
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
- QC-564
- RB2082
- 1-TRITYLPYRAZOLE-4-BORONIC ACID PINACOL ESTER
- 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1-(TRIPHENYLMETHYL)PYRAZOLE
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triphenylmethyl)-1H-pyrazole
- 4-(4,4,5,5-Tetramethyl-(1,3,2)dioxaborolan-2-yl)-1-trityl-1H-pyrazole
- 1-T
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triphenylmethyl)-1H-pyrazole (ACI)
- 1-Trityl-4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrazole
- MDL： MFCD10698507
- InChIKey： NJVKYFHOQLLDHU-UHFFFAOYSA-N
- Inchi： 1S/C28H29BN2O2/c1-26(2)27(3,4)33-29(32-26)25-20-30-31(21-25)28(22-14-8-5-9-15-22,23-16-10-6-11-17-23)24-18-12-7-13-19-24/h5-21H,1-4H3
- SMILES： N1N(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

Exact Mass: 436.23200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Heavy Atom Count: 33
Complexity: 589
Topological Polar Surface Area: 36.3

Experimental Properties

LogP: 5.02250
PSA: 36.28000
Boiling Point: 587.3℃ at 760 mmHg
Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr)

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Security Information

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004MS3-250mg	4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-trityl-1H-pyrazole	863238-73-7	97%	250mg	$11.00	2025-02-21
A2B Chem LLC	AC15347-250mg	4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triphenylmethyl)pyrazole	863238-73-7	95%	250mg	$10.00	2024-04-19
abcr	AB436670-250 mg	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole, 95%; .	863238-73-7	95%	250mg	€107.20	2023-06-16
Ambeed	A178466-250mg	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole	863238-73-7	97%	250mg	$14.0	2024-04-17
Chemenu	CM136985-1g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole	863238-73-7	95+%	1g	$99	2021-08-05
ChemScence	CS-0019333-250mg	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tritylpyrazole	863238-73-7	≥97.0%	250mg	$27.0	2022-04-26
eNovation Chemicals LLC	D696100-1g	1-Trityl-1H-pyrazole-4-boronic Acid Pinacol Ester	863238-73-7	95%	1g	$110	2021-09-29
Fluorochem	077370-1g	4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-trityl-1H-pyrazole	863238-73-7	95%	1g	￡53.00	2022-03-01
TRC	T889598-50mg	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole	863238-73-7		50mg	$ 50.00	2022-06-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-2225-100g	4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole	863238-73-7	97%	100g	$1700	2023-09-07

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Synthesis

Synthetic Circuit 1

269410-08-4

76-83-5

863238-73-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; rt → reflux; 30 min, reflux
1.2 2 h, reflux; reflux → rt
1.3 Reagents: Water ; cooled

Reference

A base-resistant metalloporphyrin metal-organic framework for C-H bond halogenation

Lv, Xiu-Liang; et al, Journal of the American Chemical Society, 2017, 139(1), 211-217

Synthetic Circuit 2

73183-34-3

95162-14-4

863238-73-7

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ; rt; 16 h, 80 °C

Reference

Scalable 9-Step Synthesis of the Splicing Modulator NVS-SM2

Abou-Hamdan, Hussein; et al, Journal of Organic Chemistry, 2018, 83(5), 2954-2958

Synthetic Circuit 3

76-09-5

95162-14-4

863238-73-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Water ; rt → -78 °C; 30 min, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C; 1 h, -78 °C → rt
1.3 30 min, rt
1.4 Reagents: Acetic acid ; 30 min, rt

Reference

Efficient and chromatography-free methodology for the modular synthesis of oligo-(1H-pyrazol-4-yl)-arenes with controllable size, shape and steric bulk

Kershaw Cook, Laurence J.; et al, Tetrahedron Letters, 2016, 57(8), 895-898

Synthetic Circuit 4

2075-45-8

76-83-5

863238-73-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Diethyl ether ; 3 h, rt
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ; rt; 16 h, 80 °C

Reference

Scalable 9-Step Synthesis of the Splicing Modulator NVS-SM2

Abou-Hamdan, Hussein; et al, Journal of Organic Chemistry, 2018, 83(5), 2954-2958

Synthetic Circuit 5

2075-45-8

76-83-5

863238-73-7

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
1.2 Reagents: Water ; rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Water ; rt → -78 °C; 30 min, -78 °C
2.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C; 1 h, -78 °C → rt
2.3 30 min, rt
2.4 Reagents: Acetic acid ; 30 min, rt

Reference

Efficient and chromatography-free methodology for the modular synthesis of oligo-(1H-pyrazol-4-yl)-arenes with controllable size, shape and steric bulk

Kershaw Cook, Laurence J.; et al, Tetrahedron Letters, 2016, 57(8), 895-898

Synthetic Circuit 6

288-13-1

863238-73-7

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Water ; 16 h, rt
2.1 Reagents: Triethylamine Solvents: Diethyl ether ; 3 h, rt
3.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ; rt; 16 h, 80 °C

Reference

Scalable 9-Step Synthesis of the Splicing Modulator NVS-SM2

Abou-Hamdan, Hussein; et al, Journal of Organic Chemistry, 2018, 83(5), 2954-2958

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Raw materials

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Preparation Products

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole (863238-73-7)

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Suppliers

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(CAS:863238-73-7)

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4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Related Literature

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Cas no 863238-73-7 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole)

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Security Information

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Pricemore >>

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Raw materials

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Preparation Products

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Suppliers

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Related Literature

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